Cas no 1428372-55-7 (N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide)

• Product Name: N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide
• CAS No: 1428372-55-7
• MF: C₂₀H₁₉N₃O₂
• MW: 333.383764505386
• CID: 6130391
• PubChem ID: 71805042
• Update Time: 2025-07-16

N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide
• N-[2-(1-METHYL-6-OXOPYRIDAZIN-3-YL)PHENYL]-2-(2-METHYLPHENYL)ACETAMIDE
• 1428372-55-7
• N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-2-(o-tolyl)acetamide
• N-[2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl]-2-(2-methylphenyl)acetamide
• F6424-0711
• AKOS024557450

• Inchi： 1S/C20H19N3O2/c1-14-7-3-4-8-15(14)13-19(24)21-17-10-6-5-9-16(17)18-11-12-20(25)23(2)22-18/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： PSSZTLQBOHOCSH-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1C)NC1=CC=CC=C1C1C=CC(N(C)N=1)=O

Computed Properties

• Exact Mass: 333.147726857g/mol
• Monoisotopic Mass: 333.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide

Introduction to N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide (CAS No. 1428372-55-7)

N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1428372-55-7, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of this compound features a pyridazine core, which is a heterocyclic aromatic ring system containing nitrogen atoms. The presence of a methyl group at the 1-position and an oxo group at the 6-position of the pyridazine ring contributes to its distinct electronic and steric properties. Additionally, the compound incorporates a phenyl ring substituted at the 2-position with an acetamide moiety, further enhancing its complexity and potential for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological receptors. Studies suggest that the pyridazine core and the acetamide group may play crucial roles in modulating enzyme activity and receptor binding. These findings are particularly intriguing given the increasing interest in designing molecules that can selectively interact with specific biological pathways.

In the context of drug discovery, N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide represents a valuable scaffold for developing novel therapeutic agents. The combination of structural features such as the pyridazine ring, methylphenyl group, and acetamide functional group offers a rich chemical space for medicinal chemists to explore. This compound has been investigated for its potential applications in treating various diseases, including those related to inflammation, pain, and neurological disorders.

One of the most compelling aspects of this compound is its ability to exhibit multiple modes of action. The pyridazine core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Meanwhile, the acetamide group can serve as a hinge binder or an allosteric modulator, allowing for precise targeting of biological pathways. Such multifunctionality is highly desirable in drug design, as it can lead to more effective and less toxic therapeutic agents.

Moreover, the presence of a methylphenyl group in this compound adds another layer of complexity, potentially enhancing its solubility and bioavailability. This feature is particularly important for oral administration, where poor solubility can significantly limit drug efficacy. Recent studies have shown that incorporating aromatic rings like phenyl into drug candidates can improve their pharmacokinetic properties, making them more suitable for clinical use.

From a synthetic chemistry perspective, N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide exemplifies the importance of innovative synthetic strategies in drug development. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecular frameworks with greater efficiency, paving the way for rapid discovery and development of new drugs.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For instance, the pyridazine core can be modified to enhance photostability or catalytic activity, making it useful in various industrial applications. This versatility underscores the importance of investing in fundamental research to uncover new uses for existing compounds.

In conclusion, N-2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl-2-(2-methylphenyl)acetamide (CAS No. 1428372-55-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the pyridazine core, methylphenyl group, and acetamide functional group, make it an attractive candidate for further investigation. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.